Cas no 51558-14-6 (2-(4-methoxyphenyl)propan-1-amine)

2-(4-Methoxyphenyl)propan-1-amine is a chiral amine compound featuring a methoxy-substituted phenyl group attached to a propylamine backbone. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The methoxy group enhances electron density, influencing reactivity in coupling and condensation reactions. Its amine functionality allows for further derivatization, making it valuable in the synthesis of bioactive molecules. The compound's well-defined stereochemistry is advantageous for enantioselective synthesis. High purity and stability under standard conditions ensure consistent performance in research and industrial processes. Suitable for use in controlled environments, it adheres to standard handling protocols for aromatic amines.
2-(4-methoxyphenyl)propan-1-amine structure
51558-14-6 structure
Product Name:2-(4-methoxyphenyl)propan-1-amine
CAS No:51558-14-6
MF:C10H16ClNO
MW:201.693141937256
MDL:MFCD11590266
CID:5228669
PubChem ID:202625
Update Time:2025-05-21

2-(4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 4-methoxy-β-methyl-
    • 2-(4-methoxyphenyl)propan-1-amine
    • MDL: MFCD11590266
    • Inchi: 1S/C10H15NO.ClH/c1-8(7-11)9-3-5-10(12-2)6-4-9;/h3-6,8H,7,11H2,1-2H3;1H
    • InChI Key: OIEDDBZNPJUMGS-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(OC)=CC=1)CN.Cl

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Additional information on 2-(4-methoxyphenyl)propan-1-amine

Recent Advances in the Study of 2-(4-Methoxyphenyl)propan-1-amine (CAS: 51558-14-6) in Chemical Biology and Pharmaceutical Research

2-(4-Methoxyphenyl)propan-1-amine (CAS: 51558-14-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, neuropharmacology, and as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and pharmacological evaluation of 2-(4-methoxyphenyl)propan-1-amine derivatives. The researchers focused on optimizing the compound's structure to enhance its binding affinity to specific neurotransmitter receptors, particularly those involved in mood regulation. The study reported that certain derivatives exhibited significant activity as serotonin receptor modulators, suggesting potential applications in the treatment of mood disorders such as depression and anxiety.

In another study, researchers explored the role of 2-(4-methoxyphenyl)propan-1-amine as a precursor in the synthesis of novel psychoactive substances (NPS). The study, published in Forensic Science International, highlighted the importance of monitoring this compound due to its potential misuse in the production of designer drugs. The researchers developed advanced analytical methods, including LC-MS/MS and NMR spectroscopy, to detect and characterize 2-(4-methoxyphenyl)propan-1-amine and its derivatives in forensic samples.

From a chemical biology perspective, a team at the University of Cambridge recently investigated the compound's interactions with cellular membranes. Their findings, published in Biochimica et Biophysica Acta (BBA) - Biomembranes, revealed that 2-(4-methoxyphenyl)propan-1-amine can modulate membrane fluidity and potentially influence cellular signaling pathways. This discovery opens new avenues for research into membrane-targeted therapeutics and the development of novel drug delivery systems.

In the pharmaceutical industry, several companies have included 2-(4-methoxyphenyl)propan-1-amine in their drug discovery pipelines. A recent patent application (WO2022156789) describes its use as an intermediate in the synthesis of potential anticancer agents. The patent highlights the compound's versatility and the ease with which it can be functionalized to create diverse molecular scaffolds with potential therapeutic applications.

Looking forward, researchers are particularly interested in exploring the chiral properties of 2-(4-methoxyphenyl)propan-1-amine. Preliminary studies suggest that the (R)- and (S)-enantiomers may exhibit different biological activities, which could lead to more targeted drug development. Future research directions include detailed pharmacokinetic studies, toxicity profiling, and further optimization of the compound's structure for specific therapeutic applications.

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